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Compound of Interest

Compound Name:
Copper II nitrate

hemipentahydrate

Cat. No.: B102555 Get Quote

An In-depth Technical Guide to Copper(II) Nitrate Hemipentahydrate

Chemical Formula: Cu(NO₃)₂ · 2.5H₂O

This technical guide provides a comprehensive overview of copper(II) nitrate

hemipentahydrate, a versatile inorganic compound with significant applications in research and

industry. This document is intended for researchers, scientists, and professionals in drug

development and other scientific fields, offering detailed information on its properties,

synthesis, and key applications.

Physicochemical Properties
Copper(II) nitrate hemipentahydrate is a blue crystalline solid that is highly soluble in water and

ethanol.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the air.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for copper(II) nitrate hemipentahydrate.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Weight 232.59 g/mol [2][3]

Appearance Blue crystalline solid [2][3]

Density 2.32 g/cm³ [3]

Melting Point ~115 °C [1]

Boiling Point 170 °C (decomposes) [3]

Solubility
Soluble in water, ethanol, and

ammonia
[1]

Table 2: Crystallographic Data

Parameter Value Reference(s)

Crystal System Monoclinic [4]

Space Group I2/c [5]

a 16.455(3) Å [5]

b 4.9384 Å [4]

c 15.962(3) Å [5]

β 93.764° [4]

V 1295.00 Å³ [5]

Z 8 [5]

Table 3: Magnetic Properties
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Property Value Reference(s)

Magnetic Susceptibility (χ) Antiferromagnetic behavior [5][6]

g-factor (along b-axis) 2.35 [7]

Exchange Integral (J) -5.14 k [7]

Experimental Protocols
Synthesis of Copper(II) Nitrate Hemipentahydrate
A common method for the synthesis of hydrated copper(II) nitrate involves the reaction of

copper metal or copper(II) oxide with nitric acid.[8]

Protocol:

To a flask, add a measured amount of 65% nitric acid.[4]

Slowly add small portions of copper(II) oxide, hydroxide, or hydroxycarbonate with

continuous stirring until the copper compound is completely dissolved.[4]

If using a carbonate, continue addition until the effervescence of carbon dioxide ceases.[4]

Once the reaction is complete, filter the resulting solution to remove any unreacted solids.[4]

The clear blue solution can then be used for crystal growth. For obtaining crystals of the

hemipentahydrate, slow evaporation of the aqueous solution is recommended.[4]

Caution: The reaction of copper with nitric acid produces toxic nitrogen dioxide gas and should

be performed in a well-ventilated fume hood.[9]

Catalytic Oxidative Coupling of 2,6-Dimethylphenol
Copper(II) nitrate hemipentahydrate is an effective catalyst for the oxidative coupling of 2,6-

dimethylphenol to produce polyphenylene ether (PPE), a high-performance thermoplastic.[1]

General Protocol:
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A copper(II) complex is typically formed in situ or pre-synthesized. For instance, tris(3,5-

dimethylpyrazole)copper(II) nitrate has been shown to be an effective catalyst.[10]

The catalyst is dissolved in a suitable solvent.

2,6-dimethylphenol is added to the reaction mixture.

An oxidizing agent, such as hydrogen peroxide or air/oxygen, is introduced to initiate the

polymerization.[10]

The reaction is allowed to proceed at a controlled temperature, often room temperature.[10]

The resulting polymer (polyphenylene ether) can be isolated and purified.

The reaction involves the formation of a phenoxy radical, which then undergoes C-O or C-C

coupling. The selectivity towards PPE (C-O coupling) versus the diphenoquinone (C-C

coupling) by-product can be influenced by the choice of ligands on the copper catalyst and the

reaction conditions.[10]

Mandatory Visualizations
Thermal Decomposition Workflow of Copper(II) Nitrate
Hemipentahydrate
The thermal decomposition of copper(II) nitrate hydrates is a multi-step process. Initially, the

water of hydration is lost, followed by the decomposition of the anhydrous salt to form

copper(II) oxide, nitrogen dioxide, and oxygen.[8][9]
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Caption: Thermal decomposition pathway of Copper(II) nitrate hemipentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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